1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone

• IUPAC Name: 1-(4-fluorophenyl)-2-[(2-methyl-5-nitro-1H-imidazol-4-yl)sulfanyl]ethanone
• InChI: InChI=1S/C12H10FN3O3S/c1-7-14-11(16(18)19)12(15-7)20-6-10(17)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: CDHOPEXNCHBTNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(N1)[N+](=O)[O-])SCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C12H10FN3O3S
• Molecular Weight: 295.29 g/mol

Description

1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. It is a synthetic compound that is primarily used in laboratory experiments to investigate its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It may also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone has been shown to have a range of biochemical and physiological effects, including inhibition of cancer cell growth, reduction of inflammation, and modulation of the immune system. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone in laboratory experiments include its high potency and specificity, which allows for precise investigation of its mechanism of action and effects on biochemical and physiological processes. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on 1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone, including:
1. Further investigation of its anti-cancer properties and potential as a cancer treatment.
2. Study of its effects on the immune system and potential as an immunomodulatory agent.
3. Investigation of its potential as a treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease.
4. Development of more efficient and cost-effective synthesis methods.
5. Investigation of its potential as an anti-inflammatory agent and its effects on oxidative stress.
In conclusion, 1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone is a synthetic compound that has potential applications in various fields of scientific research. Its mechanism of action and effects on biochemical and physiological processes are still being investigated, but it has shown promising results as an anti-cancer agent and as a treatment for neurological disorders. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone is a multi-step process that involves the use of various chemical reagents and solvents. The most commonly used method involves the reaction of 4-fluorobenzaldehyde with 2-methyl-4-nitroimidazole in the presence of a reducing agent, followed by the addition of thioacetic acid and a base to form the final product.

Scientific Research Applications

1-(4-fluorophenyl)-2-[(2-methyl-4-nitro-1H-imidazol-5-yl)thio]ethanone has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. It has been extensively studied for its potential as an anti-cancer agent, with promising results in preclinical studies. It has also been investigated for its potential as an anti-inflammatory agent and as a treatment for neurological disorders.